Cas no 14996-78-2 (2-phenylcycloheptan-1-one)

2-phenylcycloheptan-1-one Properties

Names and Identifiers

• 2-Phenylcycloheptanone
• 2-phenylcycloheptan-1-one
• Cycloheptanone,2-phenyl-
• 2-phenyl-cycloheptan-1-one
• 2-phenyl-cycloheptanone
• rac-2-phenylcycloheptanone
• (+/-)-2-PHENYLCYCLOHEPTANONE
• (±)-2-Phenylcycloheptanone,99%
• (+ -)-2-PHENYLCYCLOHEPTANONE 99%
• CS-0262149
• DTXSID00871237
• CCG-40377
• NSC80682
• AKOS009157074
• EN300-816171
• A20894
• NSC 80682
• E73413
• FT-0654333
• Cycloheptanone, 2-phenyl-
• NS00051800
• 14996-78-2
• SCHEMBL4063122
• EINECS 239-083-5
• 2-Phenyl-cycloheptanon
• NSC-80682
• 2-Phenylcycloheptan-1-one
• PVHNKILPLXXDDZ-UHFFFAOYSA-N
• DB-006209
• 2-PHENYLCYCLOHEPTANONE
• +Expand

• MDL： MFCD00121705
• InChIKey： PVHNKILPLXXDDZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O/c14-13-10-6-2-5-9-12(13)11-7-3-1-4-8-11/h1,3-4,7-8,12H,2,5-6,9-10H2
• SMILES： C1=CC=C(C=C1)C2CCCCCC2=O

Computed Properties

• Exact Mass: 188.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.120115130g/mol
• Heavy Atom Count: 14
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.30340
• PSA: 17.07000
• Refractive Index: 1.541-1.543
• Boiling Point: 136-138 °C (4 mmHg)
• Melting Point: 21-23 °C
• Flash Point: 113 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.038 g/mL at 25 °C(lit.)

2-phenylcycloheptan-1-one Security Information

• Safety Instruction： S24/25

2-phenylcycloheptan-1-one Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%